Cas no 1539073-65-8 (5-propyl-1H-1,2,4-triazole-3-carboxamide)

• Product Name: 5-propyl-1H-1,2,4-triazole-3-carboxamide
• CAS No: 1539073-65-8
• MF: C₆H₁₀N₄O
• MW: 154.169800281525
• MDL: MFCD22944885
• CID: 4604750
• PubChem ID: 57033281
• Update Time: 2025-10-23

5-propyl-1H-1,2,4-triazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-propyl-1H-1,2,4-triazole-3-carboxamide

• MDL： MFCD22944885
• Inchi： 1S/C6H10N4O/c1-2-3-4-8-6(5(7)11)10-9-4/h2-3H2,1H3,(H2,7,11)(H,8,9,10)
• InChI Key： WDYYCTTUVSQQII-UHFFFAOYSA-N
• SMILES： N1C(C(N)=O)=NC(CCC)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 5-propyl-1H-1,2,4-triazole-3-carboxamide

5-Propyl-1H-1,2,4-Triazole-3-Carboxamide: A Comprehensive Overview

The compound 5-propyl-1H-1,2,4-triazole-3-carboxamide (CAS No. 1539073-65-8) is a fascinating molecule with a diverse range of applications in various scientific and industrial fields. This compound belongs to the class of triazole derivatives, which have gained significant attention due to their unique chemical properties and potential uses in agriculture, pharmaceuticals, and materials science. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the application of this compound.

Structural Analysis and Synthesis

5-propyl-1H-1,2,4-triazole-3-carboxamide features a triazole ring system with a propyl group attached at the 5-position and a carboxamide group at the 3-position. The triazole ring is a heterocyclic structure consisting of three nitrogen atoms and two carbon atoms arranged in a five-membered ring. This arrangement imparts unique electronic properties to the molecule, making it highly reactive under certain conditions. The carboxamide group further enhances the molecule's versatility by providing additional functional groups for potential interactions.

The synthesis of 5-propyl-1H-1,2,4-triazole-3-carboxamide typically involves multi-step reactions. Recent studies have focused on optimizing these processes to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. Such advancements highlight the ongoing efforts to refine synthetic methodologies for this compound.

Applications in Agriculture

One of the most promising applications of 5-propyl-1H-1,2,4-triazole-3-carboxamide lies in its potential as a fungicide. Triazole derivatives are well-known for their ability to inhibit fungal growth by interfering with ergosterol biosynthesis. Recent research has demonstrated that this compound exhibits potent antifungal activity against various plant pathogens such as *Fusarium* and *Botrytis*. Its effectiveness in controlling crop diseases makes it a valuable candidate for agricultural pest management.

Moreover, 5-propyl-1H-1,2,4-triazole-3-carboxamide has shown selectivity towards specific fungal species while sparing beneficial microorganisms. This selectivity is crucial for sustainable agriculture practices that aim to minimize environmental impact while maintaining crop productivity.

Role in Materials Science

In the realm of materials science, 5-propyl-1H-1,2,4-triazole-3-carboxamide has been explored as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). The carboxamide group facilitates coordination with metal ions, enabling the formation of intricate structures with potential applications in gas storage and catalysis.

Recent studies have highlighted its ability to form stable MOFs with high surface areas and porosity. These materials exhibit excellent performance in adsorbing gases such as CO₂ and CH₄ under varying conditions. Such findings underscore the potential of this compound in developing next-generation materials for energy storage and environmental remediation.

Pharmaceutical Applications

The pharmaceutical industry has also taken notice of 5-propyl-1H-1,2,4-triazole-3-carboxamide, particularly due to its potential as an anti-inflammatory agent. Research has shown that this compound can modulate inflammatory pathways by inhibiting key enzymes involved in inflammation. Its anti-inflammatory properties make it a promising candidate for developing novel therapeutics for conditions such as arthritis and cardiovascular diseases.

Furthermore, recent investigations have explored its role as a drug delivery agent. The triazole ring's ability to form hydrogen bonds with biological molecules suggests its potential as a carrier for poorly soluble drugs. This property could enhance drug bioavailability and efficacy in targeted therapies.

Conclusion

In conclusion,5-propyl-H ̃ -triazole carboxamide (CAS No: ̃ ) is a versatile compound with multifaceted applications across various industries. From agriculture to materials science and pharmaceuticals, its unique chemical properties continue to drive innovative research and development efforts. As scientists uncover new ways to harness its potential through advanced synthesis techniques and application studies, this compound is poised to play an increasingly important role in addressing global challenges in health, environment, and technology. p>